![molecular formula C10H14ClN3O B6242408 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide CAS No. 2411220-46-5](/img/no-structure.png)
2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide
Description
“2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide” is a compound that contains an indazole moiety . Indazole is a heterocyclic aromatic organic compound, which consists of the fusion of benzene and pyrazole . It is an amphoteric molecule which can be protonated to an indazolium cation or deprotonated to an indazolate anion .
Synthesis Analysis
The synthesis of indazoles can be achieved through various methods. One of the methods includes the Davis–Beirut reaction which can generate 2H-indazoles . Indazole was obtained by E. Fischer by heating ortho-hydrazine cinnamic acid . Another method involves transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Future Directions
Indazole derivatives display a broad variety of biological activities and it is concluded that the medicinal properties of indazole have to be explored in the near future for the treatment of various pathological conditions . This suggests that “2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide”, being an indazole derivative, may also have potential for future research and applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide involves the reaction of 2-chloroacetyl chloride with 4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid, followed by reduction of the resulting intermediate with sodium borohydride and subsequent reaction with formaldehyde to yield the final product.", "Starting Materials": [ "2-chloroacetyl chloride", "4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid", "sodium borohydride", "formaldehyde" ], "Reaction": [ "Step 1: 2-chloroacetyl chloride is reacted with 4,5,6,7-tetrahydro-2H-indazole-3-carboxylic acid in the presence of a base such as triethylamine to yield the intermediate 2-chloro-N-(4,5,6,7-tetrahydro-2H-indazol-3-yl)acetamide.", "Step 2: The intermediate is then reduced with sodium borohydride in a suitable solvent such as ethanol to yield 2-chloro-N-(4,5,6,7-tetrahydro-2H-indazol-3-yl)methylamine.", "Step 3: The final step involves the reaction of the intermediate with formaldehyde in the presence of a suitable catalyst such as para-toluenesulfonic acid to yield 2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide." ] } | |
CAS RN |
2411220-46-5 |
Product Name |
2-chloro-N-[(4,5,6,7-tetrahydro-2H-indazol-3-yl)methyl]acetamide |
Molecular Formula |
C10H14ClN3O |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
